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Compound Name:
4-(aminomethyl)tetrahydro-2H-

pyran-4-ol

Cat. No.: B1371144 Get Quote

An In-Depth Technical Guide to Sourcing and Validating 4-(Aminomethyl)tetrahydro-2H-
pyran-4-ol for Research Applications

Introduction: A Versatile Scaffold in Modern Drug
Discovery
4-(Aminomethyl)tetrahydro-2H-pyran-4-ol is a key heterocyclic building block in medicinal

chemistry. Its rigid tetrahydropyran (THP) core, decorated with both a primary amine and a

tertiary alcohol at a geminal center, provides a unique three-dimensional scaffold. This

structure is of high value to researchers and drug development professionals as it allows for

the creation of bioactive molecules with enhanced binding selectivity and improved metabolic

stability.[1]

This compound, available as a free base (CAS No. 783303-73-1) or more commonly as a

hydrochloride salt (CAS No. 666261-01-4), serves as a crucial intermediate in the synthesis of

advanced pharmaceutical agents.[2][3] Notably, it is a recognized reagent in the development

of selective inhibitors for critical biological targets. These include phosphodiesterase 10A

(PDE10A), a target for treating schizophrenia and other neurological disorders, and mTOR

kinase, a central regulator of cell growth and proliferation implicated in cancer research.[1][4]

Given its importance, the ability to reliably source and validate high-purity 4-
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(aminomethyl)tetrahydro-2H-pyran-4-ol is paramount for the integrity and success of

research and development programs. This guide provides a comprehensive overview of

commercial suppliers and outlines a robust framework for in-house quality control and

validation.

Supplier Landscape: A Comparative Analysis
Sourcing this building block requires careful consideration of several factors beyond price,

including purity, the quality of analytical data provided, and batch-to-batch consistency. While

numerous vendors list this product, they often fall into categories of primary manufacturers,

secondary distributors, and marketplace aggregators. Researchers should prioritize suppliers

who provide comprehensive Certificates of Analysis (CoA) with detailed analytical data.

The hydrochloride salt is the most frequently offered form, which is advantageous for its

enhanced stability, handling characteristics, and solubility compared to the free base.[1]

Table 1: Comparison of Select Commercial Suppliers
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Supplier
Product
Name

CAS
Number

Purity
Claim

Form Notes

Amerigo

Scientific

4-

(Aminomethyl

)tetrahydro-

2H-pyran-4-ol

783303-73-1 95% Free Base
For Research

Use Only.[2]

Amerigo

Scientific

4-

(Aminomethyl

)tetrahydro-

2H-pyran-4-ol

hydrochloride

Not Specified High Quality HCl Salt
For Research

Use Only.[5]

CymitQuimic

a

4-

(Aminomethyl

)tetrahydro-

2H-pyran

hydrochloride

Not Specified 98% HCl Salt
Listed as a

white solid.[6]

Matrix

Scientific

4-

(Aminomethyl

)tetrahydro-

2H-pyran-4-ol

783303-73-1 95+% Free Base

Available via

ChemicalBoo

k listing.

Benchchem

4-

(Aminomethyl

)tetrahydro-

2H-pyran-4-ol

hydrochloride

666261-01-4 High Purity HCl Salt

Marketed as

a key building

block for CNS

agents.[1]

MySkinRecip

es

4-

(Aminomethyl

)tetrahydro-

2H-pyran-4-ol

hydrochloride

666261-01-4 97% HCl Salt

Recommends

storage at 2-

8°C.[3]
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ChemicalBoo

k

4-

(aminomethyl

)tetrahydro-

2H-pyran-4-ol

783303-73-1 95% to 99% Free Base

A

marketplace

listing

multiple

traders.

Note: This table is not exhaustive and represents a snapshot of available information. Purity

and availability are subject to change by batch and supplier.

Workflow for Supplier Selection and Material
Validation
A systematic approach is critical to ensure that the starting material does not compromise

complex, multi-step syntheses. The following workflow diagram illustrates a best-practice

model for sourcing and validating research chemicals like 4-(aminomethyl)tetrahydro-2H-
pyran-4-ol.
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Phase 1: Sourcing & Due Diligence

Phase 2: In-House Validation

Phase 3: Disposition

Identify Potential Suppliers
(e.g., Amerigo, CymitQuimica)

Request Batch-Specific
Certificate of Analysis (CoA)

Evaluate CoA Data
(NMR, HPLC, MS)

Select Supplier & Procure Material

Receive Material & Log Batch

QC 1: Identity Confirmation
(¹H NMR, MS)

QC 2: Purity Assessment
(HPLC-UV/ELSD)

Pass/Fail Decision

Release for Research Use

Pass

Reject Batch &
Contact Supplier

Fail

Click to download full resolution via product page

Caption: Workflow for sourcing and validating research-grade chemicals.
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Essential In-House Quality Control Protocols
Relying solely on a supplier's CoA is insufficient for rigorous scientific research. Independent

verification is a self-validating system that ensures the identity and purity of the material before

it is committed to a synthetic route. The synthesis of substituted tetrahydropyrans often

involves precise stereochemical control, making the purity of starting materials critical.[7][8][9]

Protocol 1: Identity Confirmation via ¹H NMR
Spectroscopy
Causality: Proton Nuclear Magnetic Resonance (¹H NMR) spectroscopy is the most powerful

tool for confirming the molecular structure of the compound. It provides unambiguous

information about the chemical environment of protons, allowing for verification of the core

tetrahydropyran ring, the aminomethyl group, and the hydroxyl proton.

Methodology:

Sample Preparation: Accurately weigh 5-10 mg of 4-(aminomethyl)tetrahydro-2H-pyran-4-
ol (or its HCl salt) and dissolve it in ~0.7 mL of a suitable deuterated solvent (e.g., D₂O or

DMSO-d₆). The choice of solvent is critical; D₂O will exchange with the -OH and -NH₂

protons, causing their signals to disappear, which can be a useful diagnostic tool.

Instrument Setup: Acquire the spectrum on a 400 MHz (or higher) NMR spectrometer.

Data Acquisition: Record the ¹H NMR spectrum, typically over a range of 0-12 ppm.

Data Analysis:

Expected Signals: Analyze the chemical shifts, integration values, and coupling patterns.

The protons on the tetrahydropyran ring should appear as complex multiplets in the

aliphatic region (~1.5-3.8 ppm).

The methylene protons of the aminomethyl group (-CH₂-NH₂) will typically be a singlet or a

simple multiplet adjacent to the quaternary carbon.
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The amine (-NH₂) and hydroxyl (-OH) protons will appear as broad singlets, the positions

of which are concentration and solvent-dependent.

Verification: Compare the acquired spectrum against a reference spectrum (from the

supplier or literature) to confirm structural identity and check for the absence of significant

impurities.

Protocol 2: Purity Assessment via High-Performance
Liquid Chromatography (HPLC)
Causality: HPLC is the gold standard for assessing the purity of non-volatile organic

compounds. It separates the main compound from any synthesis-related impurities or

degradation products, allowing for accurate quantification of purity as a percentage of the total

detected analytes.

Methodology:

Sample Preparation: Prepare a stock solution of the compound at approximately 1 mg/mL in

a suitable solvent (e.g., a mixture of water and acetonitrile). Prepare a dilution for analysis

(e.g., 0.1 mg/mL).

Instrumentation & Column:

Use an HPLC system equipped with a UV detector. Since the tetrahydropyran scaffold

lacks a strong chromophore, an Evaporative Light Scattering Detector (ELSD) or a mass

spectrometer (LC-MS) is highly recommended for universal detection.

A reverse-phase C18 column (e.g., 4.6 x 150 mm, 5 µm) is a common starting point.

Mobile Phase & Gradient:

Mobile Phase A: 0.1% Formic Acid in Water

Mobile Phase B: 0.1% Formic Acid in Acetonitrile

Gradient: Start with a low percentage of B (e.g., 5%) and ramp up to a high percentage

(e.g., 95%) over 10-15 minutes. This gradient will elute the polar main compound first,
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followed by any less polar impurities.

Data Analysis:

Integrate all peaks detected in the chromatogram.

Calculate the purity by dividing the peak area of the main compound by the total area of all

peaks and multiplying by 100. A purity level of >97% is typically acceptable for most

research applications.

Recommended Handling and Storage
To maintain the integrity of 4-(aminomethyl)tetrahydro-2H-pyran-4-ol, proper handling and

storage are essential.

Storage: Several suppliers recommend storing the material at 2-8°C.[3][10] It should be kept

in a tightly sealed container under an inert atmosphere (e.g., nitrogen or argon) to protect it

from moisture and air, which could react with the primary amine.[10]

Handling: The compound, particularly the hydrochloride salt, should be handled in a well-

ventilated area. Standard personal protective equipment (PPE), including safety glasses,

gloves, and a lab coat, should be worn to avoid contact.

By implementing this comprehensive guide to supplier evaluation, in-house validation, and

proper handling, researchers can ensure the quality and reliability of this critical building block,

thereby enhancing the reproducibility and success of their scientific endeavors.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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scientists and researchers to drive progress in science

and industry.

Contact
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